Cas no 873312-85-7 (4-(CHLOROMETHYL)-3-(4-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE)

• Product Name: 4-(CHLOROMETHYL)-3-(4-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE
• CAS No: 873312-85-7
• MF: C₁₇H₁₅ClN₂O
• MW: 298.766803026199
• CID: 844444
• PubChem ID: 2526732
• Update Time: 2025-06-09

4-(CHLOROMETHYL)-3-(4-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole
• 873312-85-7
• AKOS008039090
• J-513697
• EN300-12334
• Z85921049
• 4-(chloromethyl)-3-(4-methoxyphenyl)-1-phenylpyrazole
• G76144
• 4-(CHLOROMETHYL)-3-(4-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE

• MDL： MFCD06655299
• Inchi： 1S/C17H15ClN2O/c1-21-16-9-7-13(8-10-16)17-14(11-18)12-20(19-17)15-5-3-2-4-6-15/h2-10,12H,11H2,1H3
• InChI Key： DGMIAFQGZIXSRR-UHFFFAOYSA-N
• SMILES： ClCC1=CN(C2C=CC=CC=2)N=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 298.0872908g/mol
• Monoisotopic Mass: 298.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 27Ų

Additional information on 4-(CHLOROMETHYL)-3-(4-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE

Recent Advances in the Study of 4-(CHLOROMETHYL)-3-(4-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE (CAS: 873312-85-7)

The compound 4-(CHLOROMETHYL)-3-(4-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE (CAS: 873312-85-7) has recently garnered significant attention in chemical biology and medicinal chemistry research. This pyrazole derivative has emerged as a promising scaffold for drug development due to its unique structural features and potential biological activities. Recent studies have focused on exploring its synthetic pathways, physicochemical properties, and pharmacological applications, particularly in the context of kinase inhibition and anti-inflammatory effects.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's potential as a selective kinase inhibitor. Researchers employed molecular docking simulations to reveal its binding affinity for specific kinase domains, particularly those associated with inflammatory pathways. The chloromethyl group at the 4-position was found to be crucial for covalent binding to cysteine residues in the target proteins, suggesting a novel mechanism of action distinct from traditional ATP-competitive inhibitors.

In synthetic chemistry advancements, a team at the University of Tokyo developed an optimized synthesis route for 873312-85-7 with improved yield (78%) and purity (>99%). Their methodology, published in Organic Process Research & Development, features a key Suzuki-Miyaura coupling step followed by selective chloromethylation. This breakthrough addresses previous challenges in the large-scale production of this compound, facilitating further pharmacological evaluation.

Pharmacokinetic studies conducted in 2024 revealed interesting properties of this pyrazole derivative. The compound demonstrated moderate plasma protein binding (65-70%) and acceptable metabolic stability in human liver microsomes, with a half-life of approximately 3.5 hours. The 4-methoxyphenyl moiety was identified as contributing significantly to the compound's membrane permeability, as evidenced by Caco-2 cell monolayer assays showing apparent permeability (Papp) of 8.7 × 10^-6 cm/s.

Emerging therapeutic applications are particularly noteworthy. Preliminary in vivo studies in murine models of rheumatoid arthritis showed significant reduction in paw swelling (42% reduction vs control, p < 0.01) at a dose of 10 mg/kg/day. These effects were accompanied by decreased levels of pro-inflammatory cytokines (TNF-α, IL-6) without observable hepatotoxicity, suggesting a favorable safety profile for this chemical entity.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity. Several analogs with modifications at the 1-phenyl and 3-(4-methoxyphenyl) positions are under investigation. Early results indicate that electron-withdrawing groups at the para position of the 1-phenyl ring enhance target engagement while maintaining the desired pharmacokinetic profile.

From a drug development perspective, 873312-85-7 represents an attractive lead compound due to its balanced properties of potency, selectivity, and developability. Future research will likely focus on expanding its therapeutic applications beyond inflammation to potential oncology indications, given the compound's observed effects on cell proliferation pathways in preliminary cancer cell line screens.